Cas no 40398-01-4 (1-Chloro-2-isocyanato-3-methylbenzene)

1-Chloro-2-isocyanato-3-methylbenzene structure
40398-01-4 structure
Product Name:1-Chloro-2-isocyanato-3-methylbenzene
CAS No:40398-01-4
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD00037030
CID:89426
PubChem ID:268123
Update Time:2025-04-18

1-Chloro-2-isocyanato-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-methylphenyl isocyanate
    • 1-chloro-2-isocyanato-3-methylbenzene
    • 1-chloro-2-isocyanato-3-methyl-benzene
    • 2-methyl-6-chlorophenyl isocyanate
    • InChI=1/C8H6ClNO/c1-6-3-2-4-7(9)8(6)10-5-11/h2-4H,1H
    • FT-0601944
    • 40398-01-4
    • EN300-270974
    • 2-Chloro-6-methylphenylisocyanate
    • GEO-00721
    • MFCD00037030
    • 2-Chloro-6-methylphenyl isocyanate, 97%
    • 2-chloro 6-methyl phenyl isocyanate
    • NSC-108229
    • W-200354
    • Benzene, 1-chloro-2-isocyanato-3-methyl-
    • AKOS005258122
    • 2-chloro 6-methyl phenylisocyanate
    • SCHEMBL160980
    • D96311
    • 2-chloro-1-isocyanato-6-methyl benzene
    • NSC108229
    • A825091
    • BP-11497
    • 1-chloranyl-2-isocyanato-3-methyl-benzene
    • DTXSID90296192
    • DB-020895
    • DTXCID80247330
    • 626-596-8
    • 1-Chloro-2-isocyanato-3-methylbenzene
    • MDL: MFCD00037030
    • Inchi: 1S/C8H6ClNO/c1-6-3-2-4-7(9)8(6)10-5-11/h2-4H,1H3
    • InChI Key: FBTQQNYGMICJQZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1N=C=O
    • BRN: 2690768

Computed Properties

  • Exact Mass: 167.01400
  • Monoisotopic Mass: 167.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.231 g/mL at 25 °C(lit.)
  • Boiling Point: 80 °C2 mm Hg(lit.)
  • Flash Point: 225 °F
  • Refractive Index: n20/D 1.555(lit.)
  • PSA: 29.43000
  • LogP: 2.61570
  • Sensitiveness: Moisture Sensitive/Lachrymatory
  • Solubility: Soluble

1-Chloro-2-isocyanato-3-methylbenzene Security Information

1-Chloro-2-isocyanato-3-methylbenzene Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Chloro-2-isocyanato-3-methylbenzene Pricemore >>

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